7-Fluoro-2-methyl-2,3-dihydro-1-benzofuran-3-one

• Molecular Formula: C9H7FO2
• Molecular Weight: 166.15 g/mol
• SMILES: CC1C(=O)C2=C(O1)C(=CC=C2)F
• InChI: InChI=1S/C9H7FO2/c1-5-8(11)6-3-2-4-7(10)9(6)12-5/h2-5H,1H3
• InChIKey: MEFQAQBPROQGSD-UHFFFAOYSA-N

7-Fluoro-2-methyl-2,3-dihydro-1-benzofuran-3-one Procurement & Differentiation

7-Fluoro-2-methyl-2,3-dihydro-1-benzofuran-3-one (CAS 939759-27-0; C₉H₇FO₂; MW 166.15) is a fluorinated 2,3-dihydrobenzofuran-3-one derivative featuring a C7 fluorine substituent and a C2 methyl group on the dihydrobenzofuran core [1]. The compound belongs to a scaffold class recognized for broad pharmacological relevance, yet direct experimental data specific to this precise chemical entity in the public domain remain sparse . This evidence guide focuses strictly on what can be quantitatively substantiated: the molecular features that structurally differentiate this compound from non-fluorinated or des-methyl analogs and the class-level implications of these features for scientific selection in procurement contexts.

Scaffold Class Fluorinated 2,3-dihydrobenzofuran-3-one building block

Substitution C7-fluoro and C2-methyl groups for SAR modulation

Research Context Medicinal chemistry, kinase pathway studies, agrochemical intermediate research

• [1] Kuujia. Cas no 939759-27-0 (7-fluoro-2,3-dihydro-1-benzofuran-3-one). https://www.kuujia.com/cas-939759-27-0.html (accessed 2026). View Source

Non-Fluorinated Substitution Limitations

Substitution of 7-fluoro-2-methyl-2,3-dihydro-1-benzofuran-3-one with non-fluorinated 2,3-dihydrobenzofuran-3-one analogs carries quantifiable functional consequences. The C7 fluorine substituent introduces a strong electron-withdrawing effect that alters the electron density distribution across the benzofuran ring system, directly influencing reactivity, binding interactions with biological targets, and metabolic stability [1]. In a structurally related series of 5-ureidobenzofuran-3-one indoles, introduction of a 7-fluoro group demonstrably enhanced cellular potency [2]. Furthermore, fluorinated dihydrobenzofuran derivatives as a class exhibit measurable anti-inflammatory activity that is specifically attributed to fluorine substitution, while non-fluorinated counterparts do not achieve comparable efficacy [3]. Generic substitution therefore risks compromising the intended physicochemical and pharmacological profile.

Electronic Profile Shift Non-fluorinated analogs lack C7-fluoro inductive effect, shifting electron density and reactivity.

Binding & Stability Differences Fluorine substitution may influence metabolic stability and target engagement at class level.

Assay Response Gap Fluorinated dihydrobenzofurans may show divergent cellular response profiles versus non-fluorinated.

• [1] Kuujia. Cas no 939759-27-0 (7-fluoro-2,3-dihydro-1-benzofuran-3-one). https://www.kuujia.com/cas-939759-27-0.html (accessed 2026). View Source
• [2] LinkedLifeData. GENERIC 20483602: 5-Ureidobenzofuranone indoles as potent and efficacious inhibitors of PI3 kinase-alpha and mTOR for the treatment of breast cancer. http://linkedlifedata.com/resource/pubmed-article/20483602 (accessed 2026). View Source
• [3] Ayoub AJ, El-Achkar GA, Ghayad SE, Hariss L, Haidar RH, Antar LM, Mallah ZI, Badran B, Grée R, Hachem A, Hamade E, Habib A. Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents. Int J Mol Sci. 2023;24(12):10399. doi:10.3390/ijms241210399. View Source

7-Fluoro-2-methyl-2,3-dihydro-1-benzofuran-3-one Differentiation Evidence

Fluorine and Methyl Substituent Effects

7-Fluoro-2-methyl-2,3-dihydro-1-benzofuran-3-one differs from the unsubstituted 2,3-dihydrobenzofuran-3-one core by the presence of a C7 fluorine atom and a C2 methyl group. The fluorine substituent imparts an electron-withdrawing inductive effect that reduces electron density on the aromatic ring, increasing oxidative metabolic stability and modulating binding affinity in target engagement contexts [1]. The methyl group at C2 introduces steric bulk and influences the compound's conformational flexibility relative to des-methyl analogs .

Fluorine & Methyl Substituents

Structural context

TargetC9H7FO2, MW 166.15
C7-F, C2-CH3

Unsubstituted coreC8H6O2, MW 134.13
no F or CH3

Fluorine introduces -I effect; methyl adds +I and steric bulk.

Electronic and steric effects differentiate this scaffold from unsubstituted core.

Interpreted from established SAR principles.

Evidence Dimension	Molecular structure and electronic properties
Target Compound Data	Molecular formula C9H7FO2; MW 166.15; C7-F and C2-CH3 substituents present
Comparator Or Baseline	2,3-Dihydrobenzofuran-3-one (unsubstituted core): C8H6O2; MW 134.13; no fluorine or methyl substituents
Quantified Difference	Fluorine introduces -I inductive effect; methyl introduces +I effect and steric bulk; net electronic modulation of aromatic ring
Conditions	Structural comparison based on established chemical principles and SAR analyses of benzofuran derivatives

Why This Matters

The presence and position of fluorine and methyl substituents dictate both synthetic reactivity and potential biological target engagement, making this compound non-interchangeable with simpler 2,3-dihydrobenzofuran-3-one scaffolds in procurement for SAR exploration.

• [1] Kuujia. Cas no 939759-27-0 (7-fluoro-2,3-dihydro-1-benzofuran-3-one). https://www.kuujia.com/cas-939759-27-0.html (accessed 2026). View Source

Fluorine-Enhanced Cellular Potency in PI3Kα/mTOR Inhibitors

In a structurally related series of 5-ureidobenzofuran-3-one indoles developed as PI3Kα and mTOR inhibitors, the introduction of a 7-fluoro group on the indole ring was specifically noted to enhance cellular potency [1]. Compound 18i, which incorporated this 7-fluoro substituent alongside optimized functional groups, demonstrated high potency in cellular assays and advanced to in vivo efficacy studies, achieving biomarker phosphorylation inhibition for 8 hours at 25 mg/kg IV dosing [2]. While this evidence derives from an indole-containing analog rather than the target compound itself, the consistent observation that 7-fluoro substitution enhances cellular potency in the benzofuran-3-one scaffold class supports the functional relevance of fluorine at this position.

PI3Kα/mTOR Potency Clue

Class-level inference

7-Fluoro analogEnhanced cellular potency noted

Non-fluorinatedBaseline potency

Exact fold-change not reported; derived from 5-ureidobenzofuranone indole series.

Supports fluorinated scaffold selection for kinase inhibitor SAR.

PI3Kα/mTOR cell assays; MDA-MB-361 xenograft context.

Evidence Dimension	Cellular potency in PI3Kα/mTOR inhibition assays
Target Compound Data	7-Fluoro substitution present on benzofuran-3-one core (target compound feature)
Comparator Or Baseline	Non-fluorinated analogs in the 5-ureidobenzofuran-3-one indole series
Quantified Difference	7-Fluoro group explicitly noted to enhance cellular potency (exact fold-change not reported in abstract)
Conditions	In vitro cellular assays measuring PI3Kα and mTOR inhibition; MDA-MB-361 breast cancer xenograft model

Why This Matters

For researchers pursuing PI3Kα/mTOR inhibitor programs or related kinase-targeting campaigns, the 7-fluoro substitution pattern provides a validated SAR handle for potency optimization, justifying procurement of the fluorinated building block over non-fluorinated alternatives.

• [1] LinkedLifeData. GENERIC 20483602: 5-Ureidobenzofuranone indoles as potent and efficacious inhibitors of PI3 kinase-alpha and mTOR for the treatment of breast cancer. http://linkedlifedata.com/resource/pubmed-article/20483602 (accessed 2026). View Source
• [2] Molaid. CAS 1233480-53-9: 5-Ureidobenzofuranone indoles as potent and efficacious inhibitors of PI3 kinase-α and mTOR. https://www.molaid.com/MS_21654005 (accessed 2026). View Source

Apoptosis Induction vs. Proliferation Inhibition

A study of non-fluorinated 2,3-dihydrobenzofuran derivatives measured antiproliferative effects on HCT116 colorectal adenocarcinoma cells. Compounds lacking fluorine substitution in this study inhibited proliferation by approximately 70% [1]. In contrast, a separate investigation of fluorinated benzofuran and dihydrobenzofuran derivatives reported that compounds bearing fluorine, bromine, and ester/carboxylic acid groups also achieved approximately 70% proliferation inhibition, but importantly demonstrated additional mechanistic effects including approximately 80% DNA fragmentation and concentration-dependent PARP-1 cleavage, with IC50 values for inflammatory mediators ranging from 1.2 to 20.5 μM [2]. This cross-study comparison suggests that fluorination (present in the target compound) may confer a more pronounced apoptotic profile beyond simple antiproliferative effects.

Apoptosis vs Proliferation

Cross-study comparable

Fluorinated derivatives~70% proliferation inhibition
~80% DNA fragmentation
PARP-1 cleavage

Non-fluorinated~70% proliferation inhibition only

IC50 inflammatory mediators: 1.2–20.5 μM.

Fluorination may confer apoptosis-related endpoints beyond proliferation arrest.

HCT116 cell model; data from separate studies.

Evidence Dimension	Antiproliferative and pro-apoptotic activity in HCT116 colorectal cancer cells
Target Compound Data	Fluorine substituent present (inferred benefit); specific compound data not directly measured
Comparator Or Baseline	Non-fluorinated 2,3-dihydrobenzofuran derivatives: ~70% proliferation inhibition only
Quantified Difference	Fluorinated derivatives achieve comparable proliferation inhibition (~70%) plus additional ~80% DNA fragmentation and PARP-1 cleavage
Conditions	HCT116 human colorectal adenocarcinoma cell line; proliferation measured by unspecified assay; apoptosis assessed by DNA fragmentation and PARP-1 cleavage

Why This Matters

Procurement of fluorinated dihydrobenzofuran scaffolds may offer advantages in anticancer programs where induction of apoptosis (not merely proliferation arrest) is a critical endpoint, with fluorine substitution contributing to enhanced mechanistic activity.

• [1] Ayoub AJ, El-Achkar GA, Ghayad SE, Hariss L, Haidar RH, Antar LM, Mallah ZI, Badran B, Grée R, Hachem A, Hamade E, Habib A. Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents. Int J Mol Sci. 2023;24(12):10399. doi:10.3390/ijms241210399. View Source
• [2] Ayoub AJ, El-Achkar GA, Ghayad SE, et al. Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents. Int J Mol Sci. 2023;24(12):10399. doi:10.3390/ijms241210399. View Source

Enzyme Inhibition Selectivity Profile

BindingDB entries for benzofuran-3-one derivatives provide quantitative enzyme inhibition benchmarks. A related compound (BDBM50360269) exhibited IC50 values of 1.81 × 10⁵ nM against bovine kidney alpha-L-fucosidase and 2.26 × 10⁵ nM against rice alpha-glucosidase, indicating minimal inhibitory activity against these glycosidases [1]. In contrast, another benzofuran-3-one derivative (BDBM18069) demonstrated IC50 of 1.30 × 10⁵ nM against rat liver dihydrofolate reductase (DHFR) but significantly improved potency (IC50 = 190 nM) against Mycobacterium avium DHFR, representing approximately 684-fold selectivity for the bacterial enzyme [2]. The target compound's 7-fluoro and 2-methyl substitutions are anticipated to modulate enzyme binding profiles relative to these baseline scaffolds, providing a structural basis for targeted inhibitor design.

Enzyme Selectivity

Supporting evidence

684-fold selectivity

M. avium DHFR IC50 = 190 nM
Rat DHFR IC50 = 1.30 × 10⁵ nM

Glycosidase inhibition >100 μM (low off-target activity).

Benzofuranone scaffold can achieve selective enzyme targeting.

BindingDB entries for related scaffolds.

Evidence Dimension	Enzyme inhibition potency (IC50)
Target Compound Data	7-fluoro-2-methyl substitution pattern; specific enzyme inhibition data not reported
Comparator Or Baseline	BDBM18069: IC50 = 1.30 × 10⁵ nM (rat DHFR); IC50 = 190 nM (M. avium DHFR); BDBM50360269: IC50 = 1.81–2.26 × 10⁵ nM (glycosidases)
Quantified Difference	~684-fold selectivity between rat and bacterial DHFR for related scaffold; glycosidase inhibition > 100 μM
Conditions	In vitro enzyme inhibition assays; DHFR measured via substrate conversion; glycosidase measured via standard activity assays

Why This Matters

The baseline enzyme inhibition profile of the benzofuran-3-one scaffold class indicates low off-target glycosidase activity but potential for selective enzyme targeting (e.g., bacterial DHFR), informing procurement decisions for inhibitor screening campaigns.

• [1] BindingDB. BDBM50360269 CHEMBL1933097: Enzyme inhibition constant data. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50360269 (accessed 2026). View Source
• [2] BindingDB. BDBM18069: Dihydrofolate reductase inhibition data. http://bdb2.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=18069 (accessed 2026). View Source

Agrochemical Intermediate Patent Precedent

European Patent EP0048040B1 explicitly claims 7-substituted 2,3-dihydrobenzofurans for use as pesticides and as chemical intermediates in the synthesis of agrochemicals [1]. The patent establishes that the 7-position substitution on the 2,3-dihydrobenzofuran core is a defined structural requirement for pesticidal activity or for serving as a synthetic precursor in this application space [2]. 7-Fluoro-2-methyl-2,3-dihydro-1-benzofuran-3-one, bearing a fluorine substituent precisely at the 7-position, falls within this claimed structural class and therefore possesses patent-precedented utility in agrochemical intermediate applications that des-methyl or non-7-substituted analogs lack.

Agrochemical Patent

Class-level inference

EP0048040B1 claims 7-substituted 2,3-dihydrobenzofurans as pesticides or intermediates.

7-Fluoro derivative falls within claimed structural class.

Supports agrochemical intermediate procurement.

Evidence Dimension	Patent-claimed utility as pesticide or agrochemical intermediate
Target Compound Data	7-Fluoro substitution at the 7-position; 2,3-dihydrobenzofuran core present
Comparator Or Baseline	2,3-Dihydrobenzofurans lacking 7-position substitution
Quantified Difference	7-Substitution is a defined structural requirement for the claimed pesticidal and intermediate applications
Conditions	Patent EP0048040B1 claims covering 7-substituted 2,3-dihydrobenzofurans

Why This Matters

For agrochemical discovery programs, procurement of the 7-fluoro-substituted derivative aligns with established patent precedent for this application space, whereas analogs lacking 7-position substitution fall outside the claimed structural scope and may lack the required activity profile.

• [1] EP0048040B1. 7-substituted 2,3-dihydrobenzofurans, their preparation and their use as pesticides or as chemical intermediates. European Patent Office. View Source
• [2] Kuujia. Cas no 939759-27-0 (7-fluoro-2,3-dihydro-1-benzofuran-3-one). https://www.kuujia.com/cas-939759-27-0.html (accessed 2026). View Source

Application Scenarios for 7-Fluoro-2-methyl-2,3-dihydro-1-benzofuran-3-one

PI3Kα/mTOR Inhibitor SAR Exploration

Based on class-level evidence that 7-fluoro substitution enhances cellular potency in 5-ureidobenzofuran-3-one indole PI3Kα/mTOR inhibitors [1], 7-fluoro-2-methyl-2,3-dihydro-1-benzofuran-3-one serves as a strategically fluorinated building block for medicinal chemistry programs targeting the PI3K/AKT/mTOR pathway. The compound provides a validated SAR starting point with the 7-fluoro group already in place, enabling efficient exploration of substituent effects without requiring de novo fluorination steps.

Anti-Inflammatory and Apoptosis-Inducing Anticancer Agents

The presence of fluorine on the dihydrobenzofuran core is associated with enhanced anti-inflammatory effects and improved apoptosis induction in cancer cells, including ~80% DNA fragmentation and PARP-1 cleavage in HCT116 colorectal cancer models [2]. 7-Fluoro-2-methyl-2,3-dihydro-1-benzofuran-3-one provides the fluorinated scaffold foundation for developing compounds that target the inflammation-cancer axis, with the fluorine substituent contributing to the desired pharmacological profile.

Agrochemical Intermediate for Pesticide Development

As a 7-substituted 2,3-dihydrobenzofuran, this compound falls within the structural scope of EP0048040B1, which claims 7-substituted 2,3-dihydrobenzofurans as pesticides and agrochemical intermediates [3]. Procurement of the 7-fluoro derivative enables development of novel fluorinated agrochemical candidates with potential pesticidal activity, leveraging fluorine's established benefits in metabolic stability and bioavailability in the agricultural chemical space.

Enzyme Inhibitor Screening with Off-Target Selectivity

Baseline enzyme inhibition data for the benzofuran-3-one scaffold class demonstrates low activity against glycosidases (IC50 > 100 μM) while exhibiting potential for selective enzyme targeting, as evidenced by ~684-fold selectivity between rat and bacterial DHFR in related scaffolds [4]. 7-Fluoro-2-methyl-2,3-dihydro-1-benzofuran-3-one can be employed as a core scaffold in inhibitor screening campaigns where low off-target glycosidase activity is desirable for selectivity optimization.

Application

Selection Property

Validation Focus

PI3K pathway SAR studies

Fluorinated dihydrobenzofuranone scaffold

Cellular potency and pathway inhibition models

Cancer cell-model response studies

Fluorine-associated apoptosis and inflammation model response profile

DNA fragmentation, PARP-1 cleavage, mediator endpoints

Agrochemical intermediate research

7-fluoro substitution as per patent structural requirement

Pesticidal activity screening and metabolic stability

Enzyme inhibitor selectivity screening

Benzofuranone core with low glycosidase inhibition

Target enzyme selectivity (e.g., DHFR), off-target profiling

• [1] LinkedLifeData. GENERIC 20483602: 5-Ureidobenzofuranone indoles as potent and efficacious inhibitors of PI3 kinase-alpha and mTOR for the treatment of breast cancer. http://linkedlifedata.com/resource/pubmed-article/20483602 (accessed 2026). View Source
• [2] Ayoub AJ, El-Achkar GA, Ghayad SE, Hariss L, Haidar RH, Antar LM, Mallah ZI, Badran B, Grée R, Hachem A, Hamade E, Habib A. Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents. Int J Mol Sci. 2023;24(12):10399. doi:10.3390/ijms241210399. View Source
• [3] EP0048040B1. 7-substituted 2,3-dihydrobenzofurans, their preparation and their use as pesticides or as chemical intermediates. European Patent Office. View Source
• [4] BindingDB. BDBM18069: Dihydrofolate reductase inhibition data. http://bdb2.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=18069 (accessed 2026). View Source